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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901

Technical Support Center: 4-Butyl-2-methylaniline

This guide provides essential safety information, troubleshooting advice, and handling
protocols for 4-Butyl-2-methylaniline (CAS: 72072-16-3), intended for researchers, scientists,
and professionals in drug development.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary hazards associated with 4-Butyl-2-methylaniline?

Al: 4-Butyl-2-methylaniline is a chemical that must be handled with care. While specific
hazard data is limited, related aniline compounds are known to be toxic if swallowed, in contact
with skin, or if inhaled.[1][2] It may also cause skin and serious eye irritation.[1] Long-term
exposure to similar compounds has been linked to potential organ damage. Always consult the
most current Safety Data Sheet (SDS) before use and handle the substance under the
assumption that it is hazardous.

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: To ensure safety, a comprehensive PPE setup is mandatory. This includes:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[2]
[3]
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e Hand Protection: Use chemical-impermeable gloves that have been inspected for integrity
before use.[1][3]

» Body Protection: Wear fire and flame-resistant, impervious clothing to prevent skin contact.

[3]

» Respiratory Protection: If working outside a fume hood, or if exposure limits are exceeded,
use a full-face respirator with appropriate cartridges.[1][3]

Q3: My stored 4-Butyl-2-methylaniline has developed a darker color. Is it safe to use?

A3: Anilines can change color over time due to oxidation or exposure to light and air. This
change may indicate degradation and the formation of impurities, which could impact
experimental results. It is recommended to verify the purity of the material using an appropriate
analytical method (e.g., NMR, GC-MS) before proceeding. For optimal stability, store the
container tightly closed in a dry, cool, and well-ventilated place, away from incompatible
materials.[1][3]

Q4: What should | do in case of an accidental spill?

A4: In the event of a spill, evacuate personnel to a safe area immediately, keeping them upwind
of the spill.[3] Remove all sources of ignition.[3] Ventilate the area. For containment, use spark-
proof tools and liquid-absorbent material.[3] Collect the absorbed material into a suitable,
closed container for disposal according to local regulations.[3] Do not let the chemical enter
drains, as it can be harmful to aquatic life.[1]

Q5: How should | properly dispose of waste containing 4-Butyl-2-methylaniline?

A5: Waste material should be treated as hazardous. It can be disposed of by a licensed
chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do not
contaminate water, foodstuffs, or discharge into sewer systems.[3] All disposal practices must
be in accordance with local, state, and federal regulations.

Quantitative Safety and Property Data

The following tables summarize key quantitative data for 4-Butyl-2-methylaniline and related
toxicological information for similar aniline compounds.
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Table 1: Physicochemical Properties of 4-Butyl-2-methylaniline

Property Value Source
Molecular Formula Ci11H17N [4]
Molecular Weight 163.26 g/mol [4]

CAS Number 72072-16-3 [4]
Density 0.939 g/cm?3 (Predicted) [31[5]
Boiling Point 264.3 °C (Predicted) [5]

N Chloroform (Slightly), Ethyl
Solubility , [3]
Acetate (Slightly)

Table 2: Toxicological Data for Related Anilines (for reference)

Compound / Test Value Classification Source
N-methylaniline (ATE)  LD50 Oral: 100 mg/kg  Toxic if swallowed [6]
. LD50 Dermal: 300 Toxic in contact with
N-methylaniline (ATE) ) [6]
mg/kg skin

- LC50 Inhalation: 3 o
N-methylaniline (ATE) Toxic if inhaled [6]
mg/l (4h)

Toxic if swallowed, in
4-Butylaniline - contact with skin or if [1]

inhaled

ATE: Acute Toxicity Estimate. Data for closely related compounds should be used for guidance
only, assuming a similar hazard profile in the absence of specific data for 4-Butyl-2-
methylaniline.

Experimental Workflows & Protocols
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While specific experimental protocols are proprietary and application-dependent, the following
diagrams illustrate mandatory safety and handling workflows for using 4-Butyl-2-methylaniline
in a laboratory setting.

Caption: General laboratory workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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